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Compound of Interest

Compound Name: Cobalt diperchlorate

Cat. No.: B082523

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cobalt(ll) diperchlorate, covering its
chemical formula, structure, physicochemical properties, and detailed experimental protocols
for its synthesis. It also explores its applications, with a particular focus on its role as a catalyst
in organic synthesis relevant to drug development.

Chemical Formula and Structure

Cobalt(Il) diperchlorate, commonly referred to as cobalt perchlorate, is an inorganic compound
that exists in two primary forms: anhydrous and hexahydrate. Both forms are hygroscopic
solids.[1]

e Anhydrous Cobalt(ll) Perchlorate: Has the chemical formula Co(CIlOa)2. It presents as a pink
solid.[1] The crystal structure is trigonal, belonging to the R3 space group. In this structure,
the cobalt(ll) ion is in an octahedral coordination environment, bonded to six oxygen atoms
from six different tridentate perchlorate (ClO4™) ligands.[1][2]

o Cobalt(ll) Perchlorate Hexahydrate: Has the chemical formula Co(ClO4)2:6H20. It appears as
dark-red crystals.[1] The structure is orthorhombic and consists of isolated
hexaaquacobalt(ll) cations, [Co(Hz20)e]?2*, where the cobalt ion is octahedrally coordinated to
six water molecules. The perchlorate ions are not directly coordinated to the metal center but
exist as counter-anions within the crystal lattice.[1]
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Physicochemical and Structural Data

Quantitative data for both the anhydrous and hexahydrate forms of cobalt(ll) perchlorate are

summarized in the tables below for easy comparison.

ble 1: Physical and Chemical :

Property

Anhydrous Cobalt(ll)
Perchlorate

Cobalt(ll) Perchlorate
Hexahydrate

Chemical Formula Co(ClOa4)2 Co(ClO4)2:6H20

Molar Mass 257.83 g/mol [1] 365.93 g/mol

Appearance Pink solid[1] Dark-red crystals[1]

Density 3.33 g/cm?3[1] Data not consistently available
Melting Point Decomposes Decomposes at 170 °C (338

°F; 443 K)[1]

Solubility in Water

113 g/100 mL (at 25 °C)[1]

Highly soluble

Solubility in other solvents

Insoluble in ethanol and

acetone[1]

Soluble in ethanol and acetone

Table 2: Crystallographic Data

Hexahydrate --INVALID-

Parameter Anhydrous Co(ClO4)2

LINK--2
Crystal System Trigonal[2] Orthorhombic[1]
Space Group R3[2] Not specified in results

Lattice Constants

a=4.81A c=21.44A[2]

a=776A b=1344A c=
5.20 A[1]

Coordination Geometry

Octahedral CoOs[2]

Octahedral [Co(H20)6]2*[1]

Key Bond Length

Co-0 =2.07 A[2]

Not specified in results

Table 3: Spectroscopic Data
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Spectroscopy Form

Characteristic Peaks /
Absorption Maxima
(A_max)

. Hexahydrate (aqueous
UV-Visible )
solution)

A_max = 540 nm
(corresponding to the pink
[Co(H20)e]?* ion)[3]

Infrared (IR) Perchlorate Anion (general)

Strong, broad peak ~1064-
1096 cm~! (asymmetric
stretch, vs)Strong peak ~621-
626 cm~! (asymmetric bend,
va)Weak peak ~928-936 cm~1
(symmetric stretch, vi)[4][5]

Raman Perchlorate Anion (general)

Strong peak ~936 cm™1
(symmetric stretch, vi)Medium
peaks at ~461 cm~1 (v2) and
~626 cm~1 (va)[4][5]

Experimental Protocols: Synthesis

Detailed methodologies for the synthesis of both hexahydrate and anhydrous cobalt(ll)

perchlorate are provided below. Safety Note: Perchlorate salts are strong oxidizing agents and
can form explosive mixtures with organic compounds or other reducing agents. Handle with

extreme care using appropriate personal protective equipment (PPE) in a fume hood.

Synthesis of Cobalt(ll) Perchlorate Hexahydrate

This procedure involves the reaction of cobalt(ll) carbonate with aqueous perchloric acid.

Materials:

o Cobalt(ll) carbonate (CoCOs)

e 70% Perchloric acid (HCIOa)

e Deionized water
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o Beaker, magnetic stirrer, heating mantle, filtration apparatus
Protocol:

e In a 250 mL beaker, create a slurry of cobalt(ll) carbonate in a minimal amount of deionized
water.

o Place the beaker on a magnetic stirrer in a fume hood.

e Slowly, and with constant stirring, add a stoichiometric amount of 70% perchloric acid
dropwise to the slurry. The reaction is exothermic and will produce CO2 gas, causing
effervescence.

o Reaction:CoCOs + 2 HCIO4 — Co(ClOa4)2 + H20 + CO2[1]

» Continue adding acid until all the cobalt carbonate has reacted and the effervescence
ceases. The solution should turn a clear, deep red color.

o Gently heat the solution to approximately 60-70°C to ensure the reaction is complete and to
dissolve any remaining solids.

« Filter the warm solution to remove any unreacted starting material or impurities.

o Transfer the clear filtrate to an evaporating dish and gently heat to reduce the volume of the
solvent. Do not boil to dryness.

» Allow the concentrated solution to cool slowly to room temperature, followed by further
cooling in an ice bath to induce crystallization.

o Collect the resulting dark-red crystals of Co(ClOa4)2:6H20 by vacuum filtration and wash with
a small amount of ice-cold deionized water.

e Dry the crystals in a desiccator over a suitable drying agent.
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Experimental Workflow: Synthesis of Co(ClOa4)2:6H20

Iieaction

1. Slurry CoCOs
in deionized water

Exothermic, CO2 evolpition

2. Add HCIO4 (70%)
dropwise with stirring

'

3. Gentle heating (60-70°C)
to ensure completion

Transfer to filtration

Purificatioph & Isolation

4. Filter warm solution

l

5. Concentrate filtrate
by gentle heating

l

6. Cool to induce
crystallization

l

7. Isolate crystals via
vacuum filtration

l

8. Dry crystals
in desiccator

Product:
Co(ClO4)2-:6H20
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Proposed Catalytic Cycle: Co(ClOa4)z in Biginelli Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.docbrown.info/page06/spectra/0uv-visible-spectra-01co.htm
https://www.docbrown.info/page06/spectra/0uv-visible-spectra-01co.htm
https://www.docbrown.info/page06/spectra/0uv-visible-spectra-01co.htm
https://www.researchgate.net/figure/IR-and-Raman-wavenumbers-of-perchlorate-ion-vibrations-in-compound-1-at-room-temperature_tbl1_335148234
https://www.researchgate.net/publication/338710316_Infrared_and_Raman_spectroscopic_studies_of_interlayer_CO32-_NO3-_SO42-_and_ClO4-_in_layered_double_hydroxides_LDHs
https://www.benchchem.com/product/b082523#chemical-formula-and-structure-of-cobalt-diperchlorate
https://www.benchchem.com/product/b082523#chemical-formula-and-structure-of-cobalt-diperchlorate
https://www.benchchem.com/product/b082523#chemical-formula-and-structure-of-cobalt-diperchlorate
https://www.benchchem.com/product/b082523#chemical-formula-and-structure-of-cobalt-diperchlorate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082523?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

